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For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, particularly when handling novel chemical compounds like iMDK. This potent PI3K
and MDK inhibitor (CAS 881970-80-5) requires careful management throughout its lifecycle in
the laboratory, from acquisition to disposal.[1][2][3] Adherence to strict safety protocols not only
protects personnel but also ensures the integrity of experimental outcomes.

Immediate Safety and Handling Precautions

While a comprehensive toxicological profile for iMDK is not yet fully established, it is crucial to
treat it as a potentially hazardous substance.[4] The following personal protective equipment
(PPE) and handling procedures are essential to minimize exposure and ensure a safe
laboratory environment.

Personal Protective Equipment (PPE):

A foundational aspect of safely handling iMDK involves the consistent use of appropriate PPE.
This includes, but is not limited to:

e Gloves: Chemically resistant gloves, such as nitrile gloves, should be worn at all times.[4]
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o Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory
to protect against accidental splashes.[4]

» Lab Coat: A standard laboratory coat should be worn to protect skin and clothing from
contamination.

Engineering Controls:
To further mitigate risks, all work with iMDK should be conducted in a controlled environment:

e Chemical Fume Hood: All handling of iMDK powder and preparation of solutions should be
performed in a certified chemical fume hood to prevent inhalation of the compound.[4]

o Safety Equipment: An eyewash station and safety shower must be readily accessible in the
event of accidental exposure.

Quantitative Data Summary

For ease of reference, the key physical and chemical properties of iMDK are summarized in
the table below.

Property Value

Molecular Formula C21H13FN202S[4]
Molecular Weight 376.4 g/mol [4]
CAS Number 881970-80-5[4]
Appearance Off-white solid[5]
Solubility Soluble in DMSOI6]

Experimental Protocols

First Aid Measures:

In the event of exposure, the following first aid procedures should be followed immediately:
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e General Advice: In all cases of exposure, consult a physician and provide them with the
Safety Data Sheet (SDS) for iMDK.[4]

« Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If
breathing has stopped, administer artificial respiration and seek immediate medical attention.

[4]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes. Remove any contaminated clothing and wash it before reuse.[4]

o Eye Contact: Rinse eyes thoroughly with plenty of water for at least 15 minutes and consult a
physician.[4]

 Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by
mouth to an unconscious person and seek immediate medical attention.[4]

Storage and Handling:
Proper storage is crucial for maintaining the stability of IMDK and ensuring safety.
» Storage Conditions: Store in a tightly sealed container in a dry and well-ventilated place.[4]

» Safe Handling: Avoid contact with skin, eyes, and clothing. Avoid the formation of dust and
aerosols. Use non-sparking tools and prevent fire caused by electrostatic discharge.[4]

Disposal Plan

The disposal of iMDK and any contaminated materials must be managed as hazardous
chemical waste in accordance with institutional and local regulations.

Waste Segregation and Collection:

e Solid Waste: Unused or expired iMDK powder should be collected in its original container or
a clearly labeled, sealed waste container. All disposable materials that have come into direct
contact with the compound, such as weigh boats, pipette tips, and contaminated gloves,
must be collected in a designated, sealed hazardous waste bag or container.
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e Liquid Waste: Solutions containing iMDK should be collected in a dedicated, leak-proof, and
chemically compatible hazardous waste container. Do not mix with other solvent waste
streams unless explicitly permitted by your institution's environmental health and safety
(EHS) office.

Labeling and Storage of Waste:

All waste containers must be accurately and clearly labeled with "Hazardous Waste," the full
chemical name "iMDK," and the solvent used. Store waste containers in a designated satellite
accumulation area (SAA) within the laboratory, ensuring containers are kept closed except
when adding waste. Secondary containment should be utilized to prevent spills.

Scheduling Waste Pickup:

Contact your institution's EHS office to schedule a pickup for the hazardous waste. Do not

dispose of iMDK down the drain or in regular trash.
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Caption: Workflow for the safe handling and disposal of iMDK.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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